Cas no 1038919-63-9 ((1R)-5-bromoindan-1-ol)

• Product Name: (1R)-5-bromoindan-1-ol
• CAS No: 1038919-63-9
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD15529783
• CID: 3166445
• PubChem ID: 29414734
• Update Time: 2024-11-04

(1R)-5-bromoindan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-5-Bromo-2,3-dihydro-1H-inden-1-ol
• (1R)-5-bromo-2,3-dihydro-1H-inden-1-ol
• (R)-5-bromo-indan-1-ol
• 1H-Inden-1-ol, 5-bromo-2,3-dihydro-, (1S)-
• Z2798559752
• (1R)-5-bromoindan-1-ol
• SCHEMBL3202300
• DS-019048
• AS-38583
• Z1269146008
• AKOS027253361
• EN300-379197
• CS-0037358
• 1038919-63-9
• MFCD15529783
• DRXIUUZVRAOHBS-SECBINFHSA-N

• MDL： MFCD15529783
• Inchi： 1S/C9H9BrO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9,11H,1,4H2/t9-/m1/s1
• InChI Key： DRXIUUZVRAOHBS-SECBINFHSA-N
• SMILES： BrC1C=CC2=C(C=1)CC[C@H]2O

Computed Properties

• Exact Mass: 211.984
• Monoisotopic Mass: 211.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2
• Molecular Weight: 213.07